Cas no 1153407-10-3 (N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine)

• Product Name: N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• CAS No: 1153407-10-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5215438
• PubChem ID: 43511867
• Update Time: 2025-06-11

N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• 1-Benzoxepin-5-amine, N-cyclopropyl-2,3,4,5-tetrahydro-9-methyl-

• Inchi： 1S/C14H19NO/c1-10-4-2-5-12-13(15-11-7-8-11)6-3-9-16-14(10)12/h2,4-5,11,13,15H,3,6-9H2,1H3
• InChI Key： DAXOYKREAXDYMS-UHFFFAOYSA-N
• SMILES： O1CCCC(C2C=CC=C(C)C1=2)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3

Additional information on N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

N-Cyclopropyl-9-Methyl-2,3,4,5-Tetrahydro-1-Benzoxepin-5-Amine: A Comprehensive Overview

N-Cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (CAS No. 1153407-10-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxepins, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclopropyl and methyl substituents, contribute to its distinct pharmacological profile.

The cyclopropyl group in N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is particularly noteworthy due to its ability to influence the conformational flexibility and binding affinity of the molecule. Cyclopropyl rings are known for their strain energy and rigidity, which can enhance the selectivity and potency of the compound when interacting with specific biological targets. This property makes N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine a promising candidate for drug development.

The methyl substitution at the 9-position of the benzoxepin ring further modulates the electronic and steric properties of the molecule. This substitution can affect the lipophilicity and metabolic stability of the compound, which are crucial factors in determining its bioavailability and pharmacokinetic profile. Recent studies have shown that methyl substitutions can enhance the oral bioavailability of benzoxepin derivatives, making them more suitable for therapeutic use.

The tetrahydro structure of N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine provides a partially saturated ring system that can adopt various conformations. This flexibility is advantageous in optimizing the binding interactions with target proteins or receptors. The tetrahydro nature also contributes to the overall stability and solubility of the compound, which are important considerations in drug formulation and delivery.

The benzoxepin core is a key structural element that imparts a range of biological activities to N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine. Benzoxepins have been extensively studied for their potential as modulators of various physiological processes. For instance, they have shown promise in modulating neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in mood disorders and neurodegenerative diseases. The benzoxepin scaffold also exhibits anti-inflammatory and analgesic properties, making it a versatile platform for drug discovery.

In recent years, significant progress has been made in understanding the pharmacological mechanisms of action for compounds like N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine. Preclinical studies have demonstrated that this compound exhibits potent activity against a variety of targets relevant to central nervous system (CNS) disorders. For example, it has been shown to act as a selective serotonin reuptake inhibitor (SSRI), which could make it a valuable candidate for treating depression and anxiety disorders.

Furthermore, N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amines have been evaluated for their potential as analgesics. In animal models of pain, these compounds have demonstrated significant analgesic effects without causing adverse side effects commonly associated with traditional pain medications. This finding suggests that N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amines could offer a safer alternative for pain management.

The anti-inflammatory properties of N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amines have also been explored in preclinical studies. These compounds have shown the ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its therapeutic potential in CNS disorders and inflammation, N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amines has also been investigated for its neuroprotective properties. Studies have shown that these compounds can protect neurons from oxidative stress and apoptosis induced by various insults such as ischemia and neurotoxic agents. This neuroprotective effect could be beneficial in preventing or slowing down the progression of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The safety profile of N-cyclopropyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-aamines is another critical aspect that has been extensively studied. Preclinical toxicology studies have indicated that these compounds exhibit low toxicity at therapeutic doses. They do not cause significant liver or kidney damage and do not show mutagenic or carcinogenic effects. These findings support their potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopropyl--methyl--tetrahydro--benzoxepin--amines in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic parameters. Phase II trials are expected to provide more detailed insights into the therapeutic benefits of these compounds across various indications.

In conclusion,N-cyclopropyl--methyl--tetrahydro--benzoxepin--amines (CAS No. 1153407-) represent a promising class of compounds with diverse biological activities and therapeutic potential. Their unique structural features make them suitable candidates for drug development in areas such as CNS disorders, pain management, inflammation control,and neuroprotection. Ongoing research continues to uncover new applications and optimize their pharmacological profiles,making them an exciting area of focus in modern medicinal chemistry.